Cas no 53197-99-2 (Bis(2-nonylphenoxy)phosphanolate)

• Product name: Bis(2-nonylphenoxy)phosphanolate
• CAS No: 53197-99-2
• MF: C₃₀H₄₆O₃P-
• MW: 485.658
• CID: 2830635
• PubChem ID: 22118130

Bis(2-nonylphenoxy)phosphanolate Chemical and Physical Properties

Names and Identifiers

• DTXSID50622574
• ZTJHENPFYJFSQX-UHFFFAOYSA-N
• 53197-99-2
• Bis(2-nonylphenoxy)phosphanolate

• Inchi： InChI=1S/C30H46O3P/c1-3-5-7-9-11-13-15-21-27-23-17-19-25-29(27)32-34(31)33-30-26-20-18-24-28(30)22-16-14-12-10-8-6-4-2/h17-20,23-26H,3-16,21-22H2,1-2H3/q-1
• InChI Key： ZTJHENPFYJFSQX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 485.31845732Da
• Monoisotopic Mass: 485.31845732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 20
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų
• XLogP3: 12.3

Experimental Properties

• PSA: 55.11000
• LogP: 10.38800